4-(benzenesulfonyl)-N-(2-methoxyethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-N-(2-methoxyethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine
• InChI: InChI=1S/C16H16N2O4S2/c1-21-10-9-17-15-16(18-14(22-15)13-8-5-11-23-13)24(19,20)12-6-3-2-4-7-12/h2-8,11,17H,9-10H2,1H3
• InChI Key: PAXRFQZPSFTDCU-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(N=C(O1)C2=CC=CS2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H16N2O4S2
• Molecular Weight: 364.4 g/mol

Description

4-(benzenesulfonyl)-N-(2-methoxyethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a member of the oxazole family, which is known for its diverse biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds with structures related to 4-(benzenesulfonyl)-N-(2-methoxyethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine have been synthesized and tested for their antimicrobial activities. For instance, derivatives of 1,2,4-triazole and benzenesulfonamide have been shown to possess good to moderate activities against various microorganisms, highlighting their potential in developing new antimicrobial agents (Bektaş et al., 2007).

Applications in Photodynamic Therapy

Derivatives containing benzenesulfonamide groups have been investigated for their applications in photodynamic therapy (PDT). These compounds exhibit properties such as good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential candidates for cancer treatment in PDT (Pişkin et al., 2020).

Anticancer Activity

The structural motifs present in this compound are also explored for their anticancer activities. Compounds synthesized with similar structures have been evaluated against a variety of cancer cell lines, demonstrating their potential in cancer research and therapy (Bekircan et al., 2008).

Enzyme Inhibition

Some compounds with benzenesulfonamide components have shown strong affinities towards enzymes like carbonic anhydrase, which play a crucial role in physiological processes. These inhibitors display potent in vitro inhibitory potency and could be beneficial for treating diseases associated with enzyme dysfunction (Casini et al., 2002).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on the biological target. If it’s a reactant in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.